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Compound of Interest

Compound Name: 16:0 EPC chloride

Cat. No.: B593046

Essential Safety and Handling Guide for 16:0
EPC Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 16:0
EPC chloride (1,2-dipalmitoyl-sn-glycero-3-ethylphosphocholine chloride), a cationic lipid
utilized in transfection and drug delivery applications. The following procedural guidance is
designed to ensure a safe laboratory environment and proper management of the material from
receipt to disposal.

Chemical and Physical Properties

While 16:0 EPC chloride is not classified as a hazardous substance, a thorough
understanding of its properties is crucial for safe handling.
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BENGHE

Property Value

Molecular Formula Ca2HssNOsPCl
Molecular Weight 798.55 g/mol

Form Powder

Storage Temperature -20°CJ[1][2]

Purity >99%][2]

Solubility Soluble in Chloroform

Personal Protective Equipment (PPE)

Adherence to standard laboratory safety protocols is essential to minimize exposure and
potential biological effects. The following PPE is recommended for handling 16:0 EPC chloride
in its solid and solution forms.

. Hand Body Respiratory
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Protection Protection Protection
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Weighing/Handli Safety glasses o required. Use in
) o ) Nitrile gloves Laboratory coat )
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ng Solutions or chemical a chemical fume
splash goggles hood if aerosols
may be
generated.[3]
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 16:0 EPC chloride will ensure safety and maintain the
integrity of the product.

1. Preparation and Engineering Controls:
e Ensure a clean and organized workspace.

» Handle 16:0 EPC chloride in a well-ventilated area.[3] A chemical fume hood is
recommended if there is a potential for aerosol generation.

» Confirm that an emergency eyewash station and safety shower are readily accessible.[4]

2. Handling the Solid Form:

» Before handling, don all required PPE as detailed in the table above.

» To avoid creating dust, handle the solid material carefully.[3]

e Use a spatula or other appropriate tool to transfer the desired amount of the compound.

3. Dissolving and Solution Handling:

e When dissolving 16:0 EPC chloride, slowly add the solvent to the solid to prevent splashing.

e If vortexing or sonicating, ensure the container is securely capped to prevent aerosol
formation.

4. Storage:
» Store 16:0 EPC chloride in a tightly sealed container at -20°C.[1][2][5]

e The product should be stored away from moisture.[5]

Emergency Procedures
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Spill Cleanup:

Alert personnel in the immediate area.

Wear appropriate PPE, including chemical splash goggles and double gloves.

If Dry: Use dry clean-up procedures to avoid generating dust. Collect residues and place
them in a sealed container for disposal.[3]

If Wet: Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

Wash the spill area thoroughly with soap and water.[3]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen.

Ingestion: Wash out mouth with water provided the person is conscious. Call a physician. Do
NOT induce vomiting.

Disposal Plan

While 16:0 EPC chloride is not classified as hazardous waste, disposal procedures should

always comply with local, state, and federal regulations.[4]

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[6] Smaller quantities may be disposable with household waste, but
always check with your institution's environmental health and safety department.

Contaminated Materials: Dispose of contaminated lab supplies (e.g., gloves, pipette tips) in
accordance with institutional guidelines for chemical waste.
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Experimental Workflow
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Caption: Workflow for handling 16:0 EPC chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. 16:0 EPC (CI Salt) (Powder) - Creative Biolabs [creative-biolabs.com]

3. datasheets.scht.com [datasheets.scbt.com]

4. file.medchemexpress.com [file.medchemexpress.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b593046?utm_src=pdf-body-img
https://www.benchchem.com/product/b593046?utm_src=pdf-body
https://www.benchchem.com/product/b593046?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/52348
https://www.creative-biolabs.com/vaccine/16-0-epc-cl-salt-powder-53621.htm
https://datasheets.scbt.com/sc-203458.pdf
https://file.medchemexpress.com/batch_PDF/HY-144016/16-0-EPC-chloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 5. medchemexpress.com [medchemexpress.com]
e 6. hamptonresearch.com [hamptonresearch.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 16:0 EPC
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593046#personal-protective-equipment-for-handling-
16-0-epc-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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